Cas no 1486232-24-9 (4-cyclopropanecarbonyl-2-(propan-2-yl)phenol)

• Product Name: 4-cyclopropanecarbonyl-2-(propan-2-yl)phenol
• CAS No: 1486232-24-9
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5917433
• PubChem ID: 81251368
• Update Time: 2025-10-28

4-cyclopropanecarbonyl-2-(propan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Methanone, cyclopropyl[4-hydroxy-3-(1-methylethyl)phenyl]-
• Cyclopropyl[4-hydroxy-3-(1-methylethyl)phenyl]methanone
• 4-cyclopropanecarbonyl-2-(propan-2-yl)phenol
• EN300-1276903
• AKOS019822960
• 1486232-24-9

• Inchi： 1S/C13H16O2/c1-8(2)11-7-10(5-6-12(11)14)13(15)9-3-4-9/h5-9,14H,3-4H2,1-2H3
• InChI Key： BSDOVQVDHAVXQB-UHFFFAOYSA-N
• SMILES： C(C1CC1)(C1=CC=C(O)C(C(C)C)=C1)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.142±0.06 g/cm3(Predicted)
• Boiling Point: 348.2±22.0 °C(Predicted)
• pka: 8?+-.0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-cyclopropanecarbonyl-2-(propan-2-yl)phenol

Introduction to 4-Cyclopropanecarbonyl-2-(Propan-2-yl)phenol (CAS No. 1486232-24-9)

4-Cyclopropanecarbonyl-2-(propan-2-yl)phenol, also known by its CAS number 1486232-24-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring, a carbonyl group, and a phenolic hydroxyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 4-cyclopropanecarbonyl-2-(propan-2-yl)phenol can be represented as follows: C₁₃H₁₆O₃. The presence of the cyclopropane ring imparts rigidity to the molecule, which can influence its conformational flexibility and binding properties. The carbonyl group and the phenolic hydroxyl group are known to participate in hydrogen bonding, which is crucial for interactions with biological targets such as enzymes and receptors.

In recent years, 4-cyclopropanecarbonyl-2-(propan-2-yl)phenol has been the subject of several studies aimed at elucidating its pharmacological properties. One notable area of research is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-cyclopropanecarbonyl-2-(propan-2-yl)phenol has also been investigated for its potential neuroprotective effects. Research has demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of intracellular signaling pathways, including the activation of antioxidant enzymes and the inhibition of pro-apoptotic proteins.

The safety profile of 4-cyclopropanecarbonyl-2-(propan-2-yl)phenol has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further clinical development. However, more extensive safety studies are required to fully understand its long-term effects and potential side effects.

In addition to its therapeutic applications, 4-cyclopropanecarbonyl-2-(propan-2-yl)phenol has been used as a building block in the synthesis of more complex molecules. Its unique structural features make it a versatile intermediate in organic synthesis, allowing chemists to introduce functional groups and modify the molecule to achieve desired biological activities. This versatility has led to the development of several analogs with enhanced properties, such as improved solubility, stability, and bioavailability.

The synthesis of 4-cyclopropanecarbonyl-2-(propan-2-yl)phenol typically involves multi-step reactions, including cycloaddition, esterification, and reduction processes. Recent advancements in synthetic methods have focused on improving the efficiency and selectivity of these reactions to reduce costs and environmental impact. For example, green chemistry approaches have been explored to develop more sustainable synthesis routes using catalysts derived from renewable resources.

In conclusion, 4-cyclopropanecarbonyl-2-(propan-2-yl)phenol (CAS No. 1486232-24-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities, making it a valuable candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for future innovations in drug discovery.